Cas no 488-47-1 (Tetrabromocatechol)

Tetrabromocatechol structure

Product Name:Tetrabromocatechol

CAS No:488-47-1

MF:C₆H₂Br₄O₂

MW:425.694879055023

MDL:MFCD00002189

CID:82354

PubChem ID:24900227

Update Time:2025-08-05

Tetrabromocatechol Chemical and Physical Properties

Names and Identifiers

- Tetrabromocatechol
- Tetrabromopyrocatechol
- Tetrabromocatechol, (Tetrabromopyrocatechol)
- 1,2-dihydroxytetrabromobenzene
- 3,4,5,6-tetrabromo-1,2-benzenediol
- 3,4,5,6-tetrabromo-2-benzenediol
- 3,4,5,6-tetrabromobenzene-1,2-diol
- 3,4,5,6-tetrabromocatechol
- tetrabromo-1.2-dihydroxybenzene
- Tetrabromobenzene-1,2-diol
- tetrabromo-pyrocatecho
- MDL： MFCD00002189
- Inchi： 1S/C6H2Br4O2/c7-1-2(8)4(10)6(12)5(11)3(1)9/h11-12H
- InChI Key： OAUWOBSDSJNJQP-UHFFFAOYSA-N
- SMILES： BrC1=C(C(=C(C(=C1O)O)Br)Br)Br
- BRN： 2051548

Computed Properties

Exact Mass: 421.67900
Monoisotopic Mass: 421.67883
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 150
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 4
XLogP3: 4
Topological Polar Surface Area: 40.5

Experimental Properties

Color/Form: Not determined
Density: 2.6533 (rough estimate)
Melting Point: 189-193 °C (lit.)
Boiling Point: 339.3°Cat760mmHg
Flash Point: 159°C
Refractive Index: 1.5000 (estimate)
Water Partition Coefficient: It is partly miscible with water.
PSA: 40.46000
LogP: 4.14780
Solubility: Not determined

Tetrabromocatechol Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S24/25
RTECS：UX2430000
Hazardous Material Identification：
Safety Term：S24/25
Risk Phrases：R36/37/38

Tetrabromocatechol Customs Data

HS CODE：2908199090
Customs Data：

China Customs Code:
2908199090

Overview:

HS:2908199090 Derivatives of other phenols and phenolic alcohols containing only halogen substituents and their salts VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS: 2908199090. derivatives of polyphenols or phenol-alcohols containing only halogen substituents and their salts. VAT:17.0%. tax rebate rate:9.0%. supervision conditions:None. MFN tariff:5.5%. general tariff:30.0%

Tetrabromocatechol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	SA01651-5g	Tetrabromocatechol	488-47-1		5g	¥438.0	2021-09-04
abcr	AB177297-5 g	Tetrabromocatechol, 96%; .	488-47-1	96%	5g	€58.20	2023-05-07
abcr	AB177297-25 g	Tetrabromocatechol, 96%; .	488-47-1	96%	25g	€100.00	2023-05-07
TRC	T223460-2.5g	Tetrabromocatechol	488-47-1		2.5g	$ 105.00	2022-06-03
TRC	T223460-5g	Tetrabromocatechol	488-47-1		5g	$ 170.00	2022-06-03
TRC	T223460-10g	Tetrabromocatechol	488-47-1		10g	$ 270.00	2022-06-03
abcr	AB177297-5g	Tetrabromocatechol, 96%; .	488-47-1	96%	5g	€59.60	2025-04-18
abcr	AB177297-25g	Tetrabromocatechol, 96%; .	488-47-1	96%	25g	€102.90	2025-04-18
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	L00690-5g	Tetrabromocatechol, 96%	488-47-1	96%	5g	￥439.00	2023-03-09
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	L00690-25g	Tetrabromocatechol, 96%	488-47-1	96%	25g	￥1515.00	2023-03-09

Tetrabromocatechol Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:488-47-1)Tetrabromocatechol

Order Number:A1211500

Stock Status:in Stock

Quantity:25g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 15:59

Price ($):198.0

Email:sales@amadischem.com

Product Official Link

Tetrabromocatechol Related Literature

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Anangamohan Panja RSC Adv. 2013 3 4954
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Kana Aitsuki,Daiki Fukushima,Hiroki Nakahara,Kazumune Yo,Masahito Kodera,Sayuri Okunaka,Hiromasa Tokudome,Takanori Koitaya,Yutaka Hitomi New J. Chem. 2022 46 9010
3. Proton controlled synthesis of two dicopper(ii) complexes and their magnetic and biomimetic catalytic studies together with probing the binding mode of the substrate to the metal center

Narayan Ch. Jana,Pravat Ghorai,Paula Brand?o,Zvonko Jagli?i?,Anangamohan Panja Dalton Trans. 2021 50 15233
4. Synthesis and characterisation of ruthenium–nitrosyl complexes in oxygen-rich ligand environments

V. Mahesh Krishnan,Hadi D. Arman,Zachary J. Tonzetich Dalton Trans. 2017 46 1186
5. Nucleophile and base differentiation of pyridine with tetrahalocatechols and the formation of manganese(iii)-catecholate and pyridinium-catecholate complexes for the in situ generation of H2O2 from O2

Nicholas Bakewell,Rumintha Thavarajah,Majid Motevalli,Tippu S. Sheriff New J. Chem. 2017 41 15411

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